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For Researchers, Scientists, and Drug Development Professionals

Introduction
CysOx2 is a reaction-based, fluorogenic probe designed for the selective detection of protein

cysteine sulfenic acid (Cys-SOH), a key post-translational modification involved in redox

signaling and oxidative stress.[1][2] This modification is often transient and present at low

levels, making its detection challenging. CysOx2 offers a valuable tool for studying cysteine

oxidation in live cells due to its excellent cell permeability, rapid reactivity, and high selectivity,

with minimal cytotoxicity.[1][2] Its "turn-on" fluorescence upon reacting with sulfenic acid makes

it particularly well-suited for high-throughput screening applications in 96-well plate formats.[1]

These application notes provide detailed protocols for utilizing CysOx2 in cell-based 96-well

plate assays to identify modulators of protein S-sulfenation, a critical aspect of drug discovery

and redox biology research.

Mechanism of Action
CysOx2 is based on a phenaline-1,3-dione scaffold. In its native state, the probe exists in an

equilibrium between a non-fluorescent enol form and a weakly fluorescent keto form. Upon

reaction with the electrophilic sulfur of a cysteine sulfenic acid, the equilibrium shifts towards

the fluorescent keto tautomer. This reaction-based mechanism ensures a specific "turn-on"

fluorescence signal directly proportional to the level of protein S-sulfenation.
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96-Well Plate Assay Workflow
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Kinase Inhibition and Cysteine Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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